Cas no 1803794-34-4 (Ethyl 3-bromo-2-(3-bromopropyl)benzoate)

• Product Name: Ethyl 3-bromo-2-(3-bromopropyl)benzoate
• CAS No: 1803794-34-4
• MF: C₁₂H₁₄Br₂O₂
• MW: 350.046362400055
• CID: 4975330
• Update Time: 2025-06-09

Ethyl 3-bromo-2-(3-bromopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-(3-bromopropyl)benzoate

• Inchi： 1S/C12H14Br2O2/c1-2-16-12(15)10-5-3-7-11(14)9(10)6-4-8-13/h3,5,7H,2,4,6,8H2,1H3
• InChI Key： PNSJPLAWCTYVEZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OCC)=C1CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 221
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-bromo-2-(3-bromopropyl)benzoate

Ethyl 3-bromo-2-(3-bromopropyl)benzoate (CAS No. 1803794-34-4): An Overview of Its Synthesis, Properties, and Applications

Ethyl 3-bromo-2-(3-bromopropyl)benzoate (CAS No. 1803794-34-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique brominated benzene ring and ester functionality, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The synthesis of ethyl 3-bromo-2-(3-bromopropyl)benzoate typically involves a multi-step process. One common approach is the bromination of a substituted benzene ring followed by the introduction of the ester group. The first step often involves the bromination of a benzene derivative using a suitable brominating agent, such as N-bromosuccinimide (NBS) or bromine (Br₂). This step is crucial for introducing the bromine atoms at the desired positions on the benzene ring. Subsequently, the formation of the ester group can be achieved through esterification reactions using ethanol and an appropriate catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TSA).

The physical and chemical properties of ethyl 3-bromo-2-(3-bromopropyl)benzoate are well-documented. It is a white to off-white solid with a melting point ranging from 65 to 70°C. The compound is soluble in common organic solvents such as dichloromethane (DCM), ethyl acetate, and tetrahydrofuran (THF), but has limited solubility in water. Its molecular weight is approximately 361.05 g/mol, and it exhibits moderate stability under standard laboratory conditions.

In terms of its applications, ethyl 3-bromo-2-(3-bromopropyl)benzoate has shown promise in several areas. In medicinal chemistry, it serves as an important intermediate in the synthesis of various bioactive compounds. For instance, recent studies have explored its use in the development of novel anticancer agents. The brominated functionalities on the benzene ring can be further modified to introduce other functional groups that enhance the compound's biological activity and selectivity.

In materials science, ethyl 3-bromo-2-(3-bromopropyl)benzoate has been utilized in the synthesis of advanced polymers and functional materials. Its unique structure allows for the creation of polymers with tailored properties, such as improved thermal stability and mechanical strength. Additionally, the compound's reactivity with various monomers makes it a valuable building block in polymer chemistry.

The environmental impact of ethyl 3-bromo-2-(3-bromopropyl)benzoate is also an important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Researchers are continuously exploring more sustainable synthetic methods to reduce the ecological footprint associated with its production.

In conclusion, ethyl 3-bromo-2-(3-bromopropyl)benzoate (CAS No. 1803794-34-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an essential component in the development of new pharmaceuticals and advanced materials. As research in these fields continues to advance, the importance of this compound is likely to grow further.